Cas no 1214355-39-1 (3,2'-Difluoro-2-(trifluoromethyl)biphenyl)

• Product Name: 3,2'-Difluoro-2-(trifluoromethyl)biphenyl
• CAS No: 1214355-39-1
• MF: C₁₃H₇F₅
• MW: 258.186701059341
• CID: 4998094
• Update Time: 2025-10-24

3,2'-Difluoro-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,2'-difluoro-2-(trifluoromethyl)biphenyl
• 3,2'-Difluoro-2-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7F5/c14-10-6-2-1-4-8(10)9-5-3-7-11(15)12(9)13(16,17)18/h1-7H
• InChI Key： SBXJNHJJHFGMKG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=CC=CC=2F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3,2'-Difluoro-2-(trifluoromethyl)biphenyl

Recent Advances in the Study of 3,2'-Difluoro-2-(trifluoromethyl)biphenyl (CAS: 1214355-39-1) in Chemical Biology and Pharmaceutical Research

The compound 3,2'-Difluoro-2-(trifluoromethyl)biphenyl (CAS: 1214355-39-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of fluorinated biphenyl derivatives in medicinal chemistry, owing to their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 3,2'-Difluoro-2-(trifluoromethyl)biphenyl contributes to its remarkable chemical and physical properties, making it a promising candidate for various pharmaceutical applications. Researchers have explored its potential as a building block for the synthesis of novel drug candidates, particularly in the areas of oncology and infectious diseases.

One of the key breakthroughs in the study of this compound is its role as an intermediate in the synthesis of small-molecule inhibitors targeting specific protein kinases. A recent publication in the Journal of Medicinal Chemistry demonstrated that derivatives of 3,2'-Difluoro-2-(trifluoromethyl)biphenyl exhibit potent inhibitory activity against certain cancer-related kinases, with IC50 values in the nanomolar range. These findings suggest that this compound could serve as a valuable scaffold for the development of next-generation kinase inhibitors.

In addition to its potential in oncology, 3,2'-Difluoro-2-(trifluoromethyl)biphenyl has also been investigated for its antimicrobial properties. A study published in Bioorganic & Medicinal Chemistry Letters reported that fluorinated biphenyl derivatives, including this compound, exhibit significant activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, highlighting its potential as a lead compound for the development of new antibiotics.

The synthesis of 3,2'-Difluoro-2-(trifluoromethyl)biphenyl has also been a subject of recent research. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic advancements are crucial for scaling up production and facilitating further biological evaluation of this compound and its derivatives.

Despite these promising findings, challenges remain in the development of 3,2'-Difluoro-2-(trifluoromethyl)biphenyl-based therapeutics. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique structural features and demonstrated biological activities make it a compelling subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, 3,2'-Difluoro-2-(trifluoromethyl)biphenyl (CAS: 1214355-39-1) represents a promising avenue for drug discovery and development. Its versatile applications in oncology and antimicrobial therapy, coupled with recent advancements in synthetic chemistry, underscore its potential as a key player in future pharmaceutical innovations. Continued research efforts will be essential to fully unlock the therapeutic potential of this compound and its derivatives.